Cas no 1246638-08-3 (Ivabradine metabolite N-Demethyl Ivabradine hydrochloride)

• Product Name: Ivabradine metabolite N-Demethyl Ivabradine hydrochloride
• CAS No: 1246638-08-3
• Molecular Formula: C₂₆H₃₄N₂O₅^.HCl
• Molecular Weight: 491.0195
• CID: 1061247
• PubChem ID: 66672699

Ivabradine metabolite N-Demethyl Ivabradine hydrochloride Properties

Names and Identifiers

• N-Demethyl Ivabradine Hydrochloride
• 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one,hydrochloride
• Ivabradine metabolite N-Demethyl Ivabradine (hydrochloride)
• N-Desmethyl Ivabradine HCl
• 3-[3-({[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}amino)-propyl]-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
• 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]amino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-3-benzazepin-2-one Hydrochloride
• N-Desmethyl Ivabradine hydrochloride
• Ivabradine metabolite N-Demethyl Ivabradine hydrochloride
• N-Desmethyl Ivabradine HCl
• 3-(3-((((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)amino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one hydrochloride (1:1)
• 2H-3-Benzazepin-2-one, 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]amino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, hydrobromide (1:1)
• 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]amino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one, monohydrochloride
• MS-29127
• 1246638-08-3
• MIIIKWNQFDQJGS-VEIFNGETSA-N
• HY-12778
• CS-4098
• J-005107
• IvabradinemetaboliteN-DemethylIvabradinehydrochloride
• BCP15056
• DTXSID40735561
• 2H-3-Benzazepin-2-one, 3-(3-((((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)amino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-, hydrochloride (1:1)
• N-desmethyl Ivabradine (hydrochloride)
• 3-[3-({[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}amino)propyl]-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
• A890398
• UNII-A9VZ3925C8
• SCHEMBL384928
• 3-[3-({[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}amino)propyl]-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one--hydrogen chloride (1/1)
• 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride
• A9VZ3925C8
• G14128
• AKOS030526353
• 1ST182976A
• DA-54486

• MDL： N/A
• InChIKey： MIIIKWNQFDQJGS-VEIFNGETSA-N
• Inchi： InChI=1S/C26H34N2O5.ClH/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20;/h11-13,15,20,27H,5-10,14,16H2,1-4H3;1H/t20-;/m1./s1
• SMILES： O=C1N(CCCNC[C@@H]2C(C=C(OC)C(OC)=C3)=C3C2)CCC4=CC(OC)=C(OC)C=C4C1.[H]Cl

Computed Properties

• Exact Mass: 490.22345g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 490.22345g/mol
• Monoisotopic Mass: 490.22345g/mol
• Topological Polar Surface Area: 69.3Ų
• Heavy Atom Count: 34
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 4.09860
• PSA: 69.26000
• Melting Point: 193-196°C